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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)ethanol

Cat. No.: B196239 Get Quote

Application Notes and Protocols for 2-(2-
Chloroethoxy)ethanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(2-Chloroethoxy)ethanol is a chemical intermediate utilized in the synthesis of various

active pharmaceutical ingredients (APIs), as well as in the manufacturing of dyes, resins, and

paints.[1] Due to its potential health hazards, including skin, eye, and respiratory irritation, and

its classification as a potential genotoxic impurity (PGI), strict adherence to safe handling and

disposal procedures is imperative to ensure personnel safety and environmental protection.[2]

[3] These application notes provide detailed protocols for the safe management of 2-(2-
Chloroethoxy)ethanol in a laboratory and research setting.
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Property Value Reference

CAS Number 628-89-7 [4]

Molecular Formula C4H9ClO2 [4]

Molecular Weight 124.57 g/mol [4]

Appearance Clear, colorless liquid

Boiling Point 180-182 °C [1]

Flash Point 90 °C (194 °F) [5]

Specific Gravity 1.160 g/cm³ at 25 °C [3]

2.2. Toxicological Data

Endpoint Value Species Reference

Oral LD50 6300 mg/kg Rat [5]

Dermal LD50 3 mL/kg Guinea pig [5]

Eye Irritation Severe Rabbit [5]

2.3. Occupational Exposure Limits

As of the date of this document, no specific occupational exposure limits (OELs) have been

established for 2-(2-Chloroethoxy)ethanol by major regulatory bodies such as OSHA or

ACGIH.[5][6] Therefore, it is crucial to handle this compound with a high degree of caution and

to minimize all potential routes of exposure.

Safe Handling and Storage Protocols
3.1. Engineering Controls

Ventilation: All work with 2-(2-Chloroethoxy)ethanol should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[5] General laboratory

ventilation is not sufficient to control vapor exposure.
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Eyewash Stations and Safety Showers: Ensure that emergency eyewash stations and safety

showers are readily accessible and in good working order in any area where this chemical is

handled.[5]

3.2. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling 2-(2-Chloroethoxy)ethanol.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

vapors that can cause severe

eye irritation.[5]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene, PVC).[3] A lab

coat or chemical-resistant

apron should also be worn.

Prevents skin contact, which

can cause irritation and

potential sensitization.[5]

Respiratory Protection

An air-purifying respirator with

organic vapor cartridges is

recommended, especially

when working outside of a

fume hood or in case of a spill.

[7]

Protects against inhalation of

vapors, which may cause

respiratory tract irritation.[7]

3.3. Storage

Store in a cool, dry, well-ventilated area away from sources of ignition.[5]

Keep containers tightly closed when not in use.[5]

Store away from incompatible materials such as strong oxidizing agents.[5]
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Caption: Workflow for the safe handling of 2-(2-Chloroethoxy)ethanol.
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First Aid Procedures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[5] Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and shoes.[5]

Flush skin with plenty of soap and water for at

least 15 minutes.[5] Seek medical attention if

irritation develops or persists.

Inhalation

Move the victim to fresh air immediately.[5] If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

[5] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[5] If the victim is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water to drink.[5]

Never give anything by mouth to an

unconscious person.[5] Seek immediate medical

attention.

Spill Management Protocol
6.1. Minor Spill (inside a chemical fume hood)

Alert Personnel: Inform others in the immediate area of the spill.

Containment: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to absorb the

spill.[5]

Collection: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste.
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Decontamination: Clean the spill area with soap and water, followed by a final rinse with

water.

Disposal: Dispose of all contaminated materials as hazardous waste.

6.2. Major Spill (outside a chemical fume hood or a large volume)

Evacuate: Immediately evacuate the area and alert others.

Isolate: Close doors to the affected area to prevent the spread of vapors.

Emergency Response: Contact your institution's emergency response team or the local fire

department.

Ventilate: If it is safe to do so, increase ventilation to the area.

Do Not Re-enter: Do not attempt to clean up a major spill without appropriate training and

equipment.

Disposal Procedures
All waste containing 2-(2-Chloroethoxy)ethanol must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste contaminated with 2-(2-
Chloroethoxy)ethanol in separate, clearly labeled, and sealed containers.[8]

Labeling: Label waste containers with "Hazardous Waste" and the full chemical name: "2-(2-
Chloroethoxy)ethanol".[8]

Storage: Store waste containers in a designated, well-ventilated, and secondary containment

area, away from incompatible materials.[8]

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office or a licensed hazardous waste disposal contractor.[2]

Do not dispose of 2-(2-Chloroethoxy)ethanol down the drain or in regular trash.[2]
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Protocol for Quantification of Residual 2-(2-
Chloroethoxy)ethanol by Gas Chromatography (GC)
This protocol is adapted from validated methods for the determination of residual 2-(2-
Chloroethoxy)ethanol in pharmaceutical substances.[9]

8.1. Objective

To quantify the amount of residual 2-(2-Chloroethoxy)ethanol in a sample to ensure it is

below acceptable limits before disposal or in the final product.

8.2. Materials and Reagents

Gas Chromatograph (GC) with a Flame Ionization Detector (FID)

DB-624 column (or equivalent)

2-(2-Chloroethoxy)ethanol standard

N,N-Dimethylformamide (DMF, as sample solvent)

Nitrogen (carrier gas)

Hydrogen and Air (for FID)

Volumetric flasks and pipettes

Autosampler vials

8.3. Chromatographic Conditions
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Parameter Setting

Column
DB-624, 60 m x 0.32 mm i.d., 1.0 µm film

thickness

Inlet Temperature 240 °C

Detector Temperature 260 °C

Oven Program
Initial 150 °C, ramp at 5 °C/min to 230 °C, then

ramp at 40 °C/min to 240 °C

Carrier Gas
Nitrogen at a constant flow of approximately

1.56 mL/min

Injection Volume 1 µL

Split Ratio 5:1

Detector
FID with Air and Hydrogen flows optimized for

the instrument

8.4. Procedure

Standard Preparation:

Prepare a stock solution of 2-(2-Chloroethoxy)ethanol in DMF at a concentration of 1000

ppm.

From the stock solution, prepare a series of working standards by serial dilution in DMF to

create a calibration curve (e.g., 10, 25, 50, 100 ppm).

Sample Preparation:

Accurately weigh a known amount of the sample to be analyzed.

Dissolve the sample in a known volume of DMF to achieve a concentration that is

expected to fall within the range of the calibration curve.

Analysis:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b196239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inject the prepared standards and samples into the GC system.

Record the chromatograms and the peak areas for 2-(2-Chloroethoxy)ethanol.

Quantification:

Generate a calibration curve by plotting the peak area of the standards against their

known concentrations.

Determine the concentration of 2-(2-Chloroethoxy)ethanol in the sample by comparing

its peak area to the calibration curve.

Calculate the final concentration of residual 2-(2-Chloroethoxy)ethanol in the original

sample, taking into account the initial sample weight and dilution factor.
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Waste Collection

Interim Storage

Final Disposal

Collect Liquid Waste in a Labeled, Sealed Container

Store in a Designated Hazardous Waste Area

Collect Contaminated Solids in a Separate Labeled, Sealed Container

Use Secondary Containment

Request Pickup from Environmental Health & Safety

Ready for disposal

Licensed Contractor Transports Waste Off-site

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-(2-Chloroethoxy)ethanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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